Cas no 2734776-98-6 (5-Chloro-N-methoxy-N-methyl-2-(trifluoromethyl)benzamide)

• Product Name: 5-Chloro-N-methoxy-N-methyl-2-(trifluoromethyl)benzamide
• CAS No: 2734776-98-6
• MF: C₁₀H₉ClF₃NO₂
• MW: 267.63
• CID: 5080706
• Update Time: 2026-03-01

5-Chloro-N-methoxy-N-methyl-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-N-methoxy-N-methyl-2-(trifluoromethyl)benzamide

• Inchi： 1S/C10H9ClF3NO2/c1-15(17-2)9(16)7-5-6(11)3-4-8(7)10(12,13)14/h3-5H,1-2H3
• InChI Key： RCHWELPSPHIWJO-UHFFFAOYSA-N
• SMILES： C1=CC(C(F)(F)F)=C(C=C1Cl)C(N(C)OC)=O

Additional information on 5-Chloro-N-methoxy-N-methyl-2-(trifluoromethyl)benzamide

Comprehensive Overview of 5-Chloro-N-methoxy-N-methyl-2-(trifluoromethyl)benzamide (CAS No. 2734776-98-6)

5-Chloro-N-methoxy-N-methyl-2-(trifluoromethyl)benzamide, with the CAS number 2734776-98-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of benzamide derivatives, which are known for their diverse biological activities and applications. The presence of a trifluoromethyl group and a chloro substituent in its structure enhances its reactivity and potential utility in various synthetic pathways. Researchers are particularly interested in its role as an intermediate in the synthesis of more complex molecules, owing to its unique electronic and steric properties.

In recent years, the demand for fluorinated compounds like 5-Chloro-N-methoxy-N-methyl-2-(trifluoromethyl)benzamide has surged due to their stability and ability to modulate biological activity. Fluorine incorporation is a hot topic in drug discovery, as it often improves metabolic stability and bioavailability. This compound’s N-methoxy-N-methylamide moiety further adds to its versatility, making it a valuable building block in medicinal chemistry. Its CAS number 2734776-98-6 is frequently searched in academic and industrial databases, reflecting its growing relevance in cutting-edge research.

The synthesis of 5-Chloro-N-methoxy-N-methyl-2-(trifluoromethyl)benzamide involves multi-step organic reactions, including amidation and halogenation processes. Its trifluoromethyl group is particularly noteworthy, as it is a key feature in many FDA-approved drugs. This structural motif is often associated with enhanced lipophilicity and binding affinity, making it a focal point in the design of new therapeutic agents. The compound’s chloro substituent also contributes to its reactivity, enabling further functionalization for tailored applications.

From an industrial perspective, 5-Chloro-N-methoxy-N-methyl-2-(trifluoromethyl)benzamide is valued for its potential in agrochemical formulations. The trifluoromethyl group is a common feature in pesticides and herbicides, offering improved efficacy and environmental stability. As sustainability becomes a global priority, researchers are exploring greener synthesis methods for such compounds, aligning with the principles of green chemistry. This trend is evident in the increasing number of patents and publications related to fluorinated benzamides.

Another area of interest is the compound’s potential in material science. The trifluoromethyl group can influence the electronic properties of polymers and small molecules, making them suitable for applications in organic electronics and coatings. This versatility underscores the importance of 5-Chloro-N-methoxy-N-methyl-2-(trifluoromethyl)benzamide beyond traditional chemical domains. Its CAS number 2734776-98-6 is often referenced in studies exploring novel materials with tailored functionalities.

In conclusion, 5-Chloro-N-methoxy-N-methyl-2-(trifluoromethyl)benzamide (CAS No. 2734776-98-6) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features, including the trifluoromethyl group and chloro substituent, make it a valuable asset in synthetic chemistry. As research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow. For those seeking detailed information, its CAS number 2734776-98-6 serves as a reliable identifier in scientific literature and databases.